2-Phenyl-2-(piperidin-1-yl)acetic acid hydrobromide

Specification

• Molecular Formula: C13H18BrNO2
• Molecular Weight: 300.19 g/mol
• IUPAC Name: 2-phenyl-2-piperidin-1-ylacetic acid;hydrobromide
• Standard InChI: InChI=1S/C13H17NO2.BrH/c15-13(16)12(11-7-3-1-4-8-11)14-9-5-2-6-10-14;/h1,3-4,7-8,12H,2,5-6,9-10H2,(H,15,16);1H
• Standard InChI Key: DENIRWZWSJFSAJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(C2=CC=CC=C2)C(=O)O.Br

Introduction

2-Phenyl-2-(piperidin-1-yl)acetic acid hydrobromide is a chemical compound that has garnered significant attention in the field of medicinal chemistry. It is structurally related to methylphenidate, a well-known stimulant used primarily in the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy. This compound falls under the broader classification of organic compounds, specifically as an amino acid derivative, featuring a piperidine ring and a phenyl group, which contribute to its biological activity.

Synthesis

The synthesis of 2-Phenyl-2-(piperidin-1-yl)acetic acid hydrobromide typically involves several key steps:

• Starting Materials: Piperidine derivatives and phenylacetic acid precursors are commonly used.

• Synthetic Techniques: Techniques such as refluxing in organic solvents, use of protective groups during functionalization, and purification methods like crystallization or chromatography are employed to isolate the final product.

Mechanism of Action and Potential Applications

The mechanism of action for this compound is primarily linked to its interaction with neurotransmitter systems in the brain, potentially influencing neurotransmitter levels and impacting attention and focus. This suggests potential applications in therapeutic contexts, particularly in neurological disorders.

Comparison with Related Compounds

Compound	Molecular Formula	Molecular Weight	Potential Applications
2-Phenyl-2-(piperidin-1-yl)acetic acid hydrobromide	Not explicitly provided	Higher than parent compound	Neurological disorders
2-Phenyl-2-(piperidin-1-yl)acetic acid	C13H17NO2	219.28 g/mol	Neurological disorders
Methylphenidate	C14H19NO2	233.31 g/mol	ADHD, Narcolepsy